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Compound of Interest

Compound Name: 9-Vinylanthracene

Cat. No.: B1293765 Get Quote

An In-depth Technical Guide on 9-Vinylanthracene

For researchers, scientists, and drug development professionals, a clear understanding of the

fundamental properties of chemical compounds is paramount. This guide provides a concise

summary of the molecular weight and chemical formula for 9-Vinylanthracene.

Molecular Properties of 9-Vinylanthracene
9-Vinylanthracene is an aromatic hydrocarbon containing a vinyl group attached to the

anthracene core. Its chemical identity is defined by its molecular formula and corresponding

molecular weight.

Property Value Citations

Molecular Formula C16H12 [1][2][3][4][5][6]

Molecular Weight 204.27 g/mol [1][2][3][5][6]

The empirical formula, C16H12, indicates that each molecule of 9-Vinylanthracene is

composed of 16 carbon atoms and 12 hydrogen atoms.[1][2][3][4][5][6] The molecular weight is

a critical parameter for stoichiometric calculations in chemical reactions and for various

analytical techniques.[1][2][3][5][6]
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To further characterize 9-Vinylanthracene, the following diagram illustrates the relationship

between its common name, molecular formula, and molecular weight.

9-Vinylanthracene: Core Properties

9-Vinylanthracene

Molecular Formula Molecular Weight

C16H12 204.27 g/mol

Click to download full resolution via product page

Core properties of 9-Vinylanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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